2-{[4-(Dimethylamino)phenyl]ethynyl}-3-ethynylpent-2-en-4-ynenitrile

• CAS No.: 769939-89-1
• Molecular Formula: C17H12N2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 2-[2-[4-(dimethylamino)phenyl]ethynyl]-3-ethynylpent-2-en-4-ynenitrile
• InChI: InChI=1S/C17H12N2/c1-5-15(6-2)16(13-18)10-7-14-8-11-17(12-9-14)19(3)4/h1-2,8-9,11-12H,3-4H3
• InChI Key: AESVPFNVJJNZDA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C#CC(=C(C#C)C#C)C#N

Description

2-{[4-(Dimethylamino)phenyl]ethynyl}-3-ethynylpent-2-en-4-ynenitrile is a complex organic compound characterized by its unique structure, which includes multiple ethynyl and nitrile groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-(Dimethylamino)phenyl]ethynyl}-3-ethynylpent-2-en-4-ynenitrile typically involves multi-step organic reactions. One common method includes the coupling of 4-(dimethylamino)phenylacetylene with ethynyl-containing intermediates under specific conditions. The reaction conditions often require the use of catalysts such as palladium or copper to facilitate the coupling reactions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced purification techniques ensures high yield and purity of the final product. The scalability of the synthesis process is crucial for its application in various industries.

Chemical Reactions Analysis

Types of Reactions

2-{[4-(Dimethylamino)phenyl]ethynyl}-3-ethynylpent-2-en-4-ynenitrile undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The compound can undergo substitution reactions, particularly at the ethynyl and nitrile groups, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Halogenating agents or nucleophiles under controlled temperature and pressure conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-{[4-(Dimethylamino)phenyl]ethynyl}-3-ethynylpent-2-en-4-ynenitrile has several scientific research applications:

Materials Science: The compound is used in the development of advanced materials, including conductive polymers and organic semiconductors.

Medicinal Chemistry: It is investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Biological Studies: The compound is used in studies related to cell signaling and molecular interactions due to its unique structural properties.

Industrial Applications: It is used in the synthesis of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2-{[4-(Dimethylamino)phenyl]ethynyl}-3-ethynylpent-2-en-4-ynenitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The ethynyl and nitrile groups play a crucial role in these interactions, influencing the compound’s binding affinity and specificity. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling.

Comparison with Similar Compounds

Similar Compounds

• 2-{[4-(Dimethylamino)phenyl]ethynyl}-3-ethynylpent-2-en-4-ynenitrile
• This compound
• This compound

Uniqueness

The uniqueness of this compound lies in its structural complexity and the presence of multiple reactive groups. This makes it a versatile compound for various applications, distinguishing it from other similar compounds that may lack such structural features.